![molecular formula C17H18FN5O2 B2632176 2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-N-(3-fluorophenyl)acetamide CAS No. 863447-74-9](/img/structure/B2632176.png)
2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-N-(3-fluorophenyl)acetamide
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Description
2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-N-(3-fluorophenyl)acetamide, also known as TAK-659, is a small molecule inhibitor that has shown potential in the treatment of various types of cancer, autoimmune diseases, and inflammatory disorders.
Scientific Research Applications
Hybrid Catalysts in Medicinal Chemistry
Hybrid catalysts are crucial for synthesizing pyranopyrimidine scaffolds, a core structure related to pyrazolopyrimidinones, indicating their utility in medicinal and pharmaceutical industries. These scaffolds are investigated for their synthetic applications and bioavailability, showcasing a broad range of applicability due to their structural versatility. The development of these cores is challenging, but hybrid catalysts, including organocatalysts, metal catalysts, and nanocatalysts, facilitate their synthesis, highlighting the importance of such structures in drug development and other medicinal applications (Parmar, Vala, & Patel, 2023).
Pyrazolopyrimidine Scaffold in Medicinal Chemistry
Pyrazolo[1,5-a]pyrimidine scaffolds are known for their wide range of medicinal properties, including anticancer, CNS agents, anti-infectious, and anti-inflammatory activities. The structure-activity relationship (SAR) studies have highlighted the potential of these scaffolds in developing drug candidates for various diseases, suggesting a promising avenue for research into compounds with similar structures (Cherukupalli et al., 2017).
Optoelectronic Materials
Compounds containing pyrimidine rings are valuable in creating novel optoelectronic materials. These materials find applications in electronic devices, luminescent elements, and photoelectric conversion elements, indicating the potential utility of related chemical structures in developing advanced materials with specific electronic and photonic properties (Lipunova et al., 2018).
Advanced Oxidation Processes
The degradation and environmental processing of compounds, including those with pyrimidine structures, through advanced oxidation processes (AOPs), are crucial for understanding their environmental fate and potential toxicity. Studies focus on the degradation pathways, by-products, and biotoxicity, which are essential for assessing the environmental impact and safety of new chemical entities (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Properties
IUPAC Name |
2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-N-(3-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FN5O2/c1-17(2,3)23-15-13(8-20-23)16(25)22(10-19-15)9-14(24)21-12-6-4-5-11(18)7-12/h4-8,10H,9H2,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPAHGBSYUYYMTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)CC(=O)NC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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